Cas no 1038271-11-2 (N-(3-methylpentan-2-yl)aniline)

• Product Name: N-(3-methylpentan-2-yl)aniline
• CAS No: 1038271-11-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5205431
• PubChem ID: 43200609
• Update Time: 2026-03-06

N-(3-methylpentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylbutyl)-
• N-(3-methylpentan-2-yl)aniline

• Inchi： 1S/C12H19N/c1-4-10(2)11(3)13-12-8-6-5-7-9-12/h5-11,13H,4H2,1-3H3
• InChI Key： NFANETBZFZGEAP-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)CC)=CC=CC=C1

Additional information on N-(3-methylpentan-2-yl)aniline

Professional Introduction to N-(3-methylpentan-2-yl)aniline (CAS No. 1038271-11-2)

N-(3-methylpentan-2-yl)aniline, with the chemical compound identifier CAS No. 1038271-11-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical and biological contexts. The molecule consists of a phenyl ring attached to an 3-methylpentan-2-yl side chain, which imparts distinct chemical properties and reactivity patterns. Understanding the synthesis, properties, and emerging applications of this compound is crucial for researchers and professionals in the pharmaceutical and chemical industries.

The structural composition of N-(3-methylpentan-2-yl)aniline makes it a versatile intermediate in organic synthesis. The presence of the phenyl ring provides a platform for further functionalization, while the 3-methylpentan-2-yl group introduces steric and electronic effects that influence the compound's behavior in chemical reactions. This balance of structural features has led to its exploration in the development of novel pharmaceutical agents and materials. Recent studies have highlighted its role as a precursor in synthesizing more complex molecules with potential therapeutic benefits.

In the realm of pharmaceutical research, N-(3-methylpentan-2-yl)aniline has been investigated for its potential as a building block in drug discovery. The compound's ability to undergo various chemical transformations allows for the creation of derivatives with tailored properties. For instance, modifications at the phenyl ring or the 3-methylpentan-2-yl side chain can alter its pharmacokinetic profile, making it suitable for different therapeutic applications. Researchers have been particularly interested in its potential use in developing drugs targeting neurological disorders, where precise molecular interactions are critical.

The synthesis of N-(3-methylpentan-2-yl)aniline involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach includes the alkylation of aniline with a Grignard reagent derived from 3-methylpentan-2-one. This method leverages the reactivity of organometallic compounds to form new carbon-carbon bonds efficiently. The reaction conditions must be carefully controlled to ensure high yield and purity, often requiring inert atmospheres and precise temperature regulation. Advances in catalytic systems have further improved the efficiency of these synthetic routes, making the production of N-(3-methylpentan-2-yl)aniline more accessible.

The physicochemical properties of N-(3-methylpentan-2-yl)aniline are also subjects of extensive study. Its solubility, melting point, and spectroscopic characteristics provide valuable insights into its behavior in different environments. For example, understanding its solubility profile is essential for formulating it into viable drug delivery systems. Additionally, its interaction with biological targets can be elucidated through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which help researchers determine its binding affinity and mechanism of action.

In recent years, N-(3-methylpentan-2-yl)aniline has been explored in the context of material science, particularly as a component in advanced polymers and coatings. Its aromatic structure contributes to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. Researchers have experimented with blending this compound with other additives to improve material performance under various conditions. Such applications underscore its versatility beyond pharmaceuticals, demonstrating its importance in broader industrial contexts.

The future prospects of N-(3-methylpentan-2-yl)aniline are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to yield innovative uses for this compound. As computational chemistry techniques advance, virtual screening methods can be employed to identify novel derivatives with enhanced properties. These interdisciplinary approaches highlight the compound's potential to contribute significantly to multiple scientific domains.

In conclusion, N-(3-methylpentan-2-yl)aniline (CAS No. 1038271-11-2) is a multifaceted compound with diverse applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a valuable intermediate in organic synthesis and a precursor for developing novel therapeutic agents. The continued exploration of its properties and potential uses promises to expand its role in scientific research and industrial applications. As our understanding of this compound grows, so too will its impact on advancing chemical innovation across various sectors.